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Compound of Interest

Compound Name: 1-(3-Methylphenyl)-2-thiourea

Cat. No.: B1269953 Get Quote

Essential Safety and Handling Guide for 1-(3-
Methylphenyl)-2-thiourea
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 1-(3-Methylphenyl)-2-thiourea, including personal protective

equipment (PPE), operational plans, and disposal procedures. While a specific Safety Data

Sheet (SDS) for 1-(3-Methylphenyl)-2-thiourea (CAS No. 621-40-9) is not readily available,

the following guidance is based on data from closely related thiourea compounds and should

be implemented to mitigate potential hazards.

Personal Protective Equipment (PPE)
When handling 1-(3-Methylphenyl)-2-thiourea, a comprehensive PPE strategy is crucial to

minimize exposure. The following equipment is mandatory:

Eye and Face Protection: Chemical safety goggles or a face shield are necessary to protect

against splashes and airborne particles.[1][2][3][4]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[5] Always

inspect gloves for integrity before use and employ proper glove removal techniques to avoid

skin contact.
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Respiratory Protection: In situations where dust or aerosols may be generated, a NIOSH-

approved respirator is essential.[5] Work should be conducted in a well-ventilated area,

preferably under a chemical fume hood.[5]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[3] In cases of significant exposure risk, full-body protection may be necessary.

Hazard Summary for Thiourea and Related
Compounds
The table below summarizes the key hazards associated with thiourea and its derivatives,

which are likely to be relevant for 1-(3-Methylphenyl)-2-thiourea.

Hazard Statement GHS Classification
Primary Route of
Exposure

Target Organs

Harmful if swallowed
Acute Toxicity, Oral

(Category 4)
Ingestion Gastrointestinal tract

Suspected of causing

cancer

Carcinogenicity

(Category 2)

Inhalation, Ingestion,

Skin contact
Not specified

Suspected of

damaging fertility or

the unborn child

Reproductive Toxicity

(Category 2)

Inhalation, Ingestion,

Skin contact
Reproductive organs

Toxic to aquatic life

with long lasting

effects

Hazardous to the

Aquatic Environment,

Long-term Hazard

(Category 2)

Environmental release Not applicable

This data is based on the parent compound thiourea and may not be fully representative of 1-
(3-Methylphenyl)-2-thiourea.

Standard Operating Procedure for Handling
A systematic approach to handling 1-(3-Methylphenyl)-2-thiourea is critical for safety. The

following workflow outlines the key steps from preparation to disposal.
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Figure 1. Standard workflow for handling 1-(3-Methylphenyl)-2-thiourea.
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Disposal Plan
Proper disposal of 1-(3-Methylphenyl)-2-thiourea and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization: Unused or waste 1-(3-Methylphenyl)-2-thiourea should be treated

as hazardous waste.

Container Management: Empty containers should be triple-rinsed with a suitable solvent,

and the rinsate collected as hazardous waste. Decontaminated containers can then be

disposed of according to institutional guidelines.

Disposal Method: Dispose of the chemical waste through a licensed hazardous waste

disposal company.[1] Do not dispose of it down the drain or in regular trash.[1] Always follow

local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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